3-Methylthiazolidine-2-thione
Overview
Description
3-Methylthiazolidine-2-thione (3MT2T) is a sulfur-containing heterocyclic compound that is part of the thiazolidine family. It is structurally related to other thiazolidine derivatives, which are known for their diverse chemical properties and applications in organic synthesis and pharmaceuticals. Although the provided papers do not directly discuss 3MT2T, they offer insights into the chemistry of related thiazolidine compounds, which can be extrapolated to understand the behavior of 3MT2T.
Synthesis Analysis
The synthesis of thiazolidine derivatives typically involves the reaction of carboxylic acids with thiazolidine-2-thione. For example, 3-acylthiazolidine-2-thiones can be prepared from carboxylic acids and thiazolidine-2-thione using 2-chloro-1-methylpyridinium iodide in the presence of triethylamine . These intermediates can then be reduced to aldehydes using reducing agents such as diisobutylaluminum hydride (DIBAH) . The synthesis methods are applicable to both aromatic and aliphatic derivatives, indicating a broad scope for the generation of various thiazolidine-based compounds.
Molecular Structure Analysis
The molecular structure of thiazolidine derivatives has been characterized using various spectroscopic techniques. For instance, the X-ray crystal structure determinations of diiodine adducts with heterocyclic thioamides have provided insights into the coordination geometry and molecular arrangement of these compounds . Similarly, the molecular structure, spectroscopic behavior, and electronic properties of 3-methylbenzothiazole-2-thione have been studied using DFT/B3LYP methods, revealing details about the frontier molecular orbitals and band gap energies .
Chemical Reactions Analysis
Thiazolidine derivatives participate in a variety of chemical reactions. For instance, they can undergo cycloaddition reactions to form oxazolidine- and thiazolidine-2-thiones . Additionally, atropisomerism has been observed in sterically hindered 3-arylthiazolidine-2-thiones, which can be studied using dynamic NMR and HPLC techniques . These reactions highlight the chemical versatility of thiazolidine derivatives and their potential utility in synthetic chemistry.
Physical and Chemical Properties Analysis
The physical and chemical properties of thiazolidine derivatives have been extensively studied. For example, the enthalpies of combustion and sublimation of 1,3-thiazolidine-2-thione have been measured, providing information on the thermodynamic stability of these compounds . Additionally, the electrochemical behavior of 1,2-dithiole-3-thione derivatives has been explored through cyclic voltammetry, indicating the redox properties of these sulfur-containing heterocycles .
Scientific Research Applications
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- Thiazolidine motifs, including 3-Methylthiazolidine-2-thione, are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds .
- They show varied biological properties such as anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, antioxidant activity, and more .
- Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity .
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- 1,2-aminothiols and aldehydes can undergo an orthogonal condensation reaction to form thiazolidine .
- This reaction is interesting because 1,2-aminothiols are naturally present in proteins as N-terminal cysteine .
- The fast formation kinetics of thiazolidine at neutral pH and the high stability of the heterocycle formed suggest that such a reaction could be very advantageous for catalyst-free bioconjugation applications .
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- Thiazolidine motifs, including 3-Methylthiazolidine-2-thione, are used as vehicles in the synthesis of valuable organic combinations .
- They are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds .
- Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity .
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- The orthogonal condensation reaction between 1,2-aminothiols and aldehydes to form thiazolidine is an interesting bioconjugation reaction .
- This type of bioorthogonal reaction offers enormous potential for the coupling of biomolecules in an efficient and biocompatible manner .
- The fast formation kinetics of thiazolidine at neutral pH and the high stability of the heterocycle formed suggest that such a reaction could be very advantageous for catalyst-free bioconjugation applications .
Safety And Hazards
properties
IUPAC Name |
3-methyl-1,3-thiazolidine-2-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7NS2/c1-5-2-3-7-4(5)6/h2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGTLAJIDOSPEDH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCSC1=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7NS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0062054 | |
Record name | N-Methyl-2-thiazolidinethione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0062054 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Pellets or Large Crystals | |
Record name | 2-Thiazolidinethione, 3-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
3-Methylthiazolidine-2-thione | |
CAS RN |
1908-87-8 | |
Record name | 3-Methyl-2-thiazolidinethione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1908-87-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Vulkacit crv | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001908878 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Thiazolidinethione, 3-methyl- | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=122616 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Thiazolidinethione, 3-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | N-Methyl-2-thiazolidinethione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0062054 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methylthiazolidine-2-thione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.014 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | VULKACIT CRV | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LIX65700J1 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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